2-chloro-N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)benzamide

• IUPAC Name: 2-chloro-N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]benzamide
• InChI: InChI=1S/C21H19ClN2O2/c22-17-8-3-2-7-16(17)21(25)23-14-19(20-10-5-13-26-20)24-12-11-15-6-1-4-9-18(15)24/h1-10,13,19H,11-12,14H2,(H,23,25)
• InChI Key: CRZGYCKYRPRCCI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(CNC(=O)C3=CC=CC=C3Cl)C4=CC=CO4
• Molecular Formula: C21H19ClN2O2
• Molecular Weight: 366.8 g/mol
• CAS No.: 898458-09-8

Description

2-chloro-N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C21H19ClN2O2 and its molecular weight is 366.85. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Research by El’chaninov and Aleksandrov (2017) highlights methods for synthesizing furan derivatives, like 2-(furan-2-yl)thiazolo[5,4-f]quinoline, through electrophilic substitution reactions. This provides insight into the synthesis techniques applicable to 2-chloro-N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)benzamide (El’chaninov & Aleksandrov, 2017).

• Reactivity and Formation : Another study by El’chaninov and Aleksandrov (2017) on 2-(furan-2-yl)benzo[e][1,3]benzothiazole shows similar reactivity patterns, demonstrating the potential chemical behaviors of compounds containing furan-2-yl groups (El’chaninov & Aleksandrov, 2017).

• Photochemical Applications : Protti, Fagnoni, and Albini (2012) describe a photochemical route to synthesize 2-substituted benzo[b]furans, indicating the utility of photochemical reactions in synthesizing compounds similar to this compound (Protti, Fagnoni, & Albini, 2012).

Crystal Structure and Analysis

• Crystallographic Analysis : Research by Galešić and Vlahov (1990) on 5-(p-bromophenyl)-N,N-bis(2-chloroethyl)-2-furamide, a structurally related compound, provides insights into crystallography and bonding angles that could be relevant for understanding the crystal structure of this compound (Galešić & Vlahov, 1990).

Biological and Pharmacological Activities

• Antimicrobial and Antioxidant Activity : Devi et al. (2010) studied the antimicrobial and antioxidant activities of 3-Nitro-N-(3-chloro-2-oxo-substituted-phenyl-azetidin-1-yl)naphtho[2,1-b]furan-2-carboxamides, which could imply similar potential biological activities for this compound (Devi et al., 2010).

• Enzyme Inhibition Properties : A study by Yun et al. (1995) on chlorophyllin, which inhibits cytochrome P450 activities, indicates that similar compounds like this compound might also have enzyme inhibition properties (Yun et al., 1995).